Cas no 61363-13-1 (1,4-Pentanedione, 1-(1,3-benzodioxol-5-yl)-)

• Product Name: 1,4-Pentanedione, 1-(1,3-benzodioxol-5-yl)-
• CAS No: 61363-13-1
• Molecular Formula: C₁₂H₁₂O₄
• Molecular Weight: 220.22128
• CID: 482313
• PubChem ID: 39244275

1,4-Pentanedione, 1-(1,3-benzodioxol-5-yl)- Properties

Names and Identifiers

• 1,4-Pentanedione, 1-(1,3-benzodioxol-5-yl)-
• 1-(1,3-benzodioxol-5-yl)pentane-1,4-dione
• 1-(2H-1,3-Benzodioxol-5-yl)pentane-1,4-dione
• DTXSID70653587
• 61363-13-1
• 1-(3,4-methylenedioxyphenyl)-1,4-pentanedione

• InChIKey： QQKODNKYNVOKOY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12O4/c1-8(13)2-4-10(14)9-3-5-11-12(6-9)16-7-15-11/h3,5-6H,2,4,7H2,1H3
• SMILES： CC(=O)CCC(=O)C1=CC2=C(C=C1)OCO2

Computed Properties

• Exact Mass: 220.07356
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 220.07355886g/mol
• Heavy Atom Count: 16
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones